Cas no 2580217-29-2 (Ethyl 3-(3-methylazetidin-3-yl)propanoate)

• Product Name: Ethyl 3-(3-methylazetidin-3-yl)propanoate
• CAS No: 2580217-29-2
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5659681
• PubChem ID: 165893173
• Update Time: 2025-05-21

Ethyl 3-(3-methylazetidin-3-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(3-methylazetidin-3-yl)propanoate
• 2580217-29-2
• EN300-27728912
• Ethyl 3-(3-methylazetidin-3-yl)propanoate

• Inchi： 1S/C9H17NO2/c1-3-12-8(11)4-5-9(2)6-10-7-9/h10H,3-7H2,1-2H3
• InChI Key： AEHDKMZTJGABFA-UHFFFAOYSA-N
• SMILES： O(CC)C(CCC1(C)CNC1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Ethyl 3-(3-methylazetidin-3-yl)propanoate

Ethyl 3-(3-methylazetidin-3-yl)propanoate: A Comprehensive Overview

Ethyl 3-(3-methylazetidin-3-yl)propanoate, with the CAS number 2580217-29-2, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development, polymer synthesis, and advanced materials. The molecule consists of a propanoate group attached to a methylazetidine ring, which imparts distinctive chemical properties.

The synthesis of Ethyl 3-(3-methylazetidin-3-yl)propanoate involves a multi-step process that typically begins with the preparation of the azetidine ring. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and enhancing purity. The compound's structure is particularly notable for its rigid framework, which contributes to its stability under various chemical conditions. This stability makes it a promising candidate for use in high-performance materials.

Recent studies have explored the use of Ethyl 3-(3-methylazetidin-3-yl)propanoate in drug delivery systems. Its ability to form stable complexes with bioactive molecules has been leveraged to create targeted drug delivery vehicles. For instance, researchers have demonstrated that this compound can encapsulate hydrophobic drugs, enhancing their solubility and bioavailability. These findings underscore its potential in the pharmaceutical industry.

In addition to its pharmaceutical applications, Ethyl 3-(3-methylazetidin-3-yl)propanoate has shown promise in polymer chemistry. Its ability to act as a cross-linking agent has led to the development of novel polymers with improved mechanical properties. Recent experiments have highlighted its role in creating biodegradable polymers, which are increasingly sought after in sustainable materials science.

The compound's chemical versatility is further evidenced by its use in catalysis. Ethyl 3-(3-methylazetidin-3-yl)propanoate has been employed as a ligand in transition metal catalysts, facilitating various organic reactions. Its chelating properties make it an effective ligand for asymmetric catalysis, a field that continues to grow in importance for the synthesis of complex molecules.

From an environmental standpoint, Ethyl 3-(3-methylazetidin-3-yl)propanoate exhibits favorable biodegradation characteristics under controlled conditions. This attribute aligns with current trends toward eco-friendly chemical processes and sustainable manufacturing practices.

In conclusion, Ethyl 3-(3-methylazetidin-3-yl)propanoate represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and favorable properties make it a valuable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.